Cas no 103619-93-8 (2(3H)-Furanone, 5-(1,1-dimethylethyl)-3-(diphenylmethylene)-)

• Product Name: 2(3H)-Furanone, 5-(1,1-dimethylethyl)-3-(diphenylmethylene)-
• CAS No: 103619-93-8
• MF: C₂₁H₂₀O₂
• MW: 304.382306098938
• CID: 1138235
• PubChem ID: 13691481
• Update Time: 2025-04-20

2(3H)-Furanone, 5-(1,1-dimethylethyl)-3-(diphenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 5-(1,1-dimethylethyl)-3-(diphenylmethylene)-
• 3-benzhydrylidene-5-tert-butylfuran-2-one
• 103619-93-8
• DTXSID90546821
• 5-tert-Butyl-3-(diphenylmethylidene)furan-2(3H)-one

• Inchi： 1S/C21H20O2/c1-21(2,3)18-14-17(20(22)23-18)19(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-14H,1-3H3
• InChI Key： OIAYQBYWESNJTQ-UHFFFAOYSA-N
• SMILES： O1C(/C(=C(/C2C=CC=CC=2)\C2C=CC=CC=2)/C=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 304.1464
• Monoisotopic Mass: 304.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3